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Compound of Interest

Compound Name: 2-(3-cyanophenyl)acetic Acid

Cat. No.: B167912 Get Quote

Essential Safety and Handling Guide for 2-(3-
Cyanophenyl)acetic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
(3-cyanophenyl)acetic acid, ensuring the well-being of laboratory personnel and adherence

to safety protocols. The following procedures are designed to offer clear, step-by-step guidance

for operational use and waste management.

Hazard Identification and Personal Protective
Equipment (PPE)
2-(3-Cyanophenyl)acetic acid is classified as a hazardous substance. Based on data for

closely related compounds, it is considered toxic if swallowed, in contact with skin, or if inhaled,

and can cause serious skin and eye irritation.[1] Adherence to proper PPE protocols is

mandatory to minimize exposure risk.
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Hazard

Classification
GHS Pictograms Signal Word Hazard Statements

Acute Toxicity (Oral,

Dermal, Inhalation)

alt text

alt text

Danger

H301+H311+H331:

Toxic if swallowed, in

contact with skin or if

inhaled.[1] H315:

Causes skin irritation.

[1] H319: Causes

serious eye irritation.

[1]

Skin

Corrosion/Irritation
alt text Warning

H315: Causes skin

irritation.[1]

Serious Eye

Damage/Eye Irritation
alt text Warning

H319: Causes serious

eye irritation.[1]

Minimum Required Personal Protective Equipment (PPE):

Item Specification

Gloves
Chemical-resistant nitrile or neoprene gloves.[2]

Inspect for tears or holes before use.

Eye Protection Chemical splash goggles or a face shield.[2]

Body Protection A lab coat or chemical-resistant apron.[3]

Respiratory Protection

A NIOSH-approved respirator is necessary

when handling the powder outside of a certified

chemical fume hood.[2]

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls:
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All handling of 2-(3-cyanophenyl)acetic acid, both in solid and solution form, must be

conducted in a certified chemical fume hood to minimize inhalation exposure.[4]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[4]

2. Handling Solid (Powdered) 2-(3-cyanophenyl)acetic Acid:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Designate a

specific area within the fume hood for handling the compound.[4]

Weighing: If possible, weigh the compound directly within the fume hood. If the balance is

outside the hood, tare the container, add the powder inside the hood, seal the container, and

then weigh it.[5]

Dispensing: Use a spatula or other appropriate tool to handle the powder. Avoid creating

dust.

3. Preparing Solutions:

Solvent Addition: When preparing solutions, slowly add the solid 2-(3-cyanophenyl)acetic
acid to the solvent to prevent splashing.

Labeling: Immediately label the container with the chemical name, concentration, date, and

appropriate hazard warnings.

Disposal Plan: Step-by-Step Waste Management
1. Waste Segregation:

Solid Waste: All disposable items contaminated with 2-(3-cyanophenyl)acetic acid, such as

gloves, weighing paper, and paper towels, must be collected in a dedicated, labeled

hazardous waste container.[1]

Liquid Waste: Unused solutions and rinsates containing 2-(3-cyanophenyl)acetic acid must

be collected in a separate, labeled hazardous waste container for liquids.[1]
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Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a

designated sharps container.[5]

2. Decontamination:

Glassware: Reusable glassware should be decontaminated by rinsing with a suitable

solvent, and the rinsate collected as hazardous liquid waste.

Work Surfaces: At the end of each procedure, thoroughly decontaminate the work area

within the fume hood.

3. Final Disposal:

All hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office. Do not pour any waste containing 2-(3-cyanophenyl)acetic acid down

the drain.

Workflow for Safe Handling of 2-(3-
cyanophenyl)acetic Acid
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Safe Handling and Disposal Workflow for 2-(3-cyanophenyl)acetic Acid
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Caption: Workflow for the safe handling and disposal of 2-(3-cyanophenyl)acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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